Cas no 58794-08-4 (Ethyl isoquinoline-5-carboxylate)
58794-08-4 structure
Ethyl isoquinoline-5-carboxylate Properties
Names and Identifiers
-
- Ethyl isoquinoline-5-carboxylate
- Ethyl 5-isoquinolinecarboxylate
- SCHEMBL11143673
- 58794-08-4
- DTXSID10608056
- DB-265009
- Ethylisoquinoline-5-carboxylate
- +Expand
-
- MFCD06205251
- YHUNEISKNBENOW-UHFFFAOYSA-N
- InChI=1S/C12H11NO2/c1-2-15-12(14)11-5-3-4-9-8-13-7-6-10(9)11/h3-8H,2H2,1H3
- CCOC(=O)C1=CC=CC2=CN=CC=C21
Computed Properties
- 201.078978594g/mol
- 0
- 3
- 3
- 201.078978594g/mol
- 15
- 230
- 0
- 0
- 0
- 0
- 0
- 1
- 2.3
- 39.2Ų
Experimental Properties
- Very slightly soluble (0.54 g/l) (25 º C),
- 1.175±0.06 g/cm3 (20 ºC 760 Torr),
Ethyl isoquinoline-5-carboxylate Price
Ethyl isoquinoline-5-carboxylate Related Literature
-
1. Electrophilic aromatic reactivities via pyrolysis of 1-arylethyl acetates. Part XII. Total reactivity of isoquinolineErnest Glyde,Roger Taylor J. Chem. Soc. Perkin Trans. 2 1975 1783
58794-08-4 (Ethyl isoquinoline-5-carboxylate) Related Products
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- 173089-82-2(Methyl isoquinoline-6-carboxylate)
- 98421-25-1(Ethyl 5-quinolinecarboxylate)
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- 50741-47-4(Ethyl isoquinoline-4-carboxylate)
- 178262-31-2(Methyl isoquinoline-7-carboxylate)
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